![molecular formula C11H13N3S B7631856 6-(2-Methylpropylsulfanyl)pyrido[2,3-b]pyrazine](/img/structure/B7631856.png)
6-(2-Methylpropylsulfanyl)pyrido[2,3-b]pyrazine
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Overview
Description
6-(2-Methylpropylsulfanyl)pyrido[2,3-b]pyrazine is a heterocyclic compound that has gained attention in the scientific community due to its potential applications in the field of drug discovery. This compound has been shown to possess unique biochemical and physiological effects, making it a promising candidate for further research.
Scientific Research Applications
6-(2-Methylpropylsulfanyl)pyrido[2,3-b]pyrazine has been shown to possess potential applications in the field of drug discovery. It has been identified as a potential inhibitor of certain enzymes such as protein kinases and phosphodiesterases. In addition, it has been shown to possess anti-inflammatory and anti-cancer properties.
Mechanism of Action
The mechanism of action of 6-(2-Methylpropylsulfanyl)pyrido[2,3-b]pyrazine is not fully understood. However, it is believed to act as an inhibitor of certain enzymes by binding to their active sites. This results in the inhibition of their catalytic activity, leading to the desired biological effects.
Biochemical and Physiological Effects:
This compound has been shown to possess a number of biochemical and physiological effects. It has been shown to possess anti-inflammatory properties by inhibiting the production of certain cytokines and chemokines. In addition, it has been shown to possess anti-cancer properties by inducing apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of 6-(2-Methylpropylsulfanyl)pyrido[2,3-b]pyrazine is its potential as a drug candidate. Its unique biochemical and physiological effects make it a promising candidate for further research. However, its low yield in the synthesis process and limited availability can be a limitation for lab experiments.
Future Directions
There are several future directions that can be pursued in the research of 6-(2-Methylpropylsulfanyl)pyrido[2,3-b]pyrazine. One area of interest is the identification of its specific targets and the elucidation of its mechanism of action. In addition, further research can be done to optimize the synthesis process and improve the yield of the compound. Finally, the potential applications of this compound in the treatment of various diseases can be explored.
Synthesis Methods
The synthesis of 6-(2-Methylpropylsulfanyl)pyrido[2,3-b]pyrazine involves the reaction of 2-chloropyridine and 2-methylpropylthiol in the presence of a base such as potassium carbonate. The reaction is typically carried out in a solvent such as dimethylformamide or dimethyl sulfoxide. The final product is obtained through purification by column chromatography. The yield of the synthesis is typically around 50%.
properties
IUPAC Name |
6-(2-methylpropylsulfanyl)pyrido[2,3-b]pyrazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3S/c1-8(2)7-15-10-4-3-9-11(14-10)13-6-5-12-9/h3-6,8H,7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLBZNFFUBIWBRE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CSC1=NC2=NC=CN=C2C=C1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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